Cas no 78113-02-7 (CHEMHERE CHEM141099)

• Product Name: CHEMHERE CHEM141099
• CAS No: 78113-02-7
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD28669564
• CID: 534997
• PubChem ID: 12643437
• Update Time: 2025-10-30

CHEMHERE CHEM141099 Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-cyclopropyl-5-methyl-
• 2-cyclopropyl-5-methylthiophene
• CHEMHERE CHEM141099
• SCHEMBL16661514
• 78113-02-7
• 5-methyl-2-cyclopropylthiophene
• DTXSID20505441

• MDL： MFCD28669564
• Inchi： 1S/C8H10S/c1-6-2-5-8(9-6)7-3-4-7/h2,5,7H,3-4H2,1H3
• InChI Key： NGJDMQLJMSMLTO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CC1

Computed Properties

• Exact Mass: 138.05032149g/mol
• Monoisotopic Mass: 138.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų

Additional information on CHEMHERE CHEM141099

CAS No. 78113-02-7: A Comprehensive Overview of CHEMHERE CHEM141099

CAS No. 78113-02-7, commonly referred to as CHEMHERE CHEM141099, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials, pharmaceuticals, and environmental technologies. Recent studies have highlighted its role in enhancing the performance of polymer-based systems and its ability to act as a versatile building block in organic synthesis.

The structural characteristics of CAS No. 78113-02-7 make it highly suitable for applications in the field of materials science. Researchers have demonstrated its ability to improve the mechanical properties of polymers, making it a valuable additive in the production of high-performance plastics and composites. Moreover, its compatibility with various chemical functionalization techniques has opened new avenues for its use in nanotechnology and surface modification.

In the pharmaceutical industry, CHEMHERE CHEM141099 has shown promise as a drug delivery agent. Its biocompatibility and controlled release properties have been extensively studied, with recent findings suggesting its potential in targeted drug delivery systems. This compound's ability to encapsulate and release therapeutic agents at specific rates makes it a compelling candidate for next-generation medical treatments.

Environmental applications of CAS No. 78113-02-7 are another area of active research. Its role in catalytic processes for waste water treatment has been explored, with studies indicating its effectiveness in breaking down harmful pollutants. Additionally, its use as a stabilizer in bio-based materials has contributed to the development of eco-friendly alternatives to traditional plastics.

The synthesis of CHEMHERE CHEM141099 has also been optimized through innovative chemical methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with higher yields and greater precision, reducing costs and environmental impact. These developments underscore the importance of continuous research in improving synthetic pathways for high-value chemicals.

In conclusion, CAS No. 78113-02-7 or CHEMHERE CHEM141099 stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental technology. Its unique properties and versatile functionality make it a subject of ongoing research and development. As new studies emerge, the potential for this compound to revolutionize various industries continues to grow, solidifying its position as a key player in modern chemistry.